molecular formula C8H11ClN2 B8571668 1,2-Diamino4-chloro-5-ethylbenzene

1,2-Diamino4-chloro-5-ethylbenzene

Cat. No. B8571668
M. Wt: 170.64 g/mol
InChI Key: JYWWZEXHBQSUGV-UHFFFAOYSA-N
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Description

1,2-Diamino4-chloro-5-ethylbenzene is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.
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properties

Product Name

1,2-Diamino4-chloro-5-ethylbenzene

Molecular Formula

C8H11ClN2

Molecular Weight

170.64 g/mol

IUPAC Name

4-chloro-5-ethylbenzene-1,2-diamine

InChI

InChI=1S/C8H11ClN2/c1-2-5-3-7(10)8(11)4-6(5)9/h3-4H,2,10-11H2,1H3

InChI Key

JYWWZEXHBQSUGV-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C=C1Cl)N)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 5-chloro-4-ethyl-2-nitroaniline (supplied by the Sigma-Aldrich Library of Rare Chemicals, 2.62 g, 13.1 mmol), tin (II) chloride dihydrate (14.7 g, 65.3 mmol) and ethyl acetate (130 ml) was heated under reflux for 22h. The mixture was cooled and partitioned between 1M aqueous sodium hydroxide (500 ml) and ethyl acetate (500 ml). The aqueous layer was extracted with ethyl acetate (250 ml), and the combined organic solutions were washed with saturated aqueous sodium chloride (100 ml), dried (MgSO4) and concentrated under reduced pressure to give 1,2-diamino4-chloro-5-ethylbenzene (2.70 g, >100%) as a white solid which was used directly without further purification.
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Synthesis routes and methods II

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A solution of 271 mg (1.35 mmol) of 34 and 1.24 g (5.49 mmol) of SnCl2.2H2O, in 5 mL of absolute alcohol was refluxed for 2 h. It was evaporated and the residue was treated with 1 N NaOH to pH=10. The mixture was extracted with CH2Cl2 (3×10 mL). The extract was dried (MgSO4) and evaporated to leave 229 mg (99%) of a yellow solid. 1H NMR (CDCl3), 1.165 (t, 3, J=7.5), 2.594 (q, 2, J=7.2), 6.560 (s, 1), 6.696 (s, 1).
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